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Compound of Interest

Compound Name: Ivacaftor

Cat. No.: B1684365 Get Quote

Technical Support Center: Ivacaftor Stock
Solutions
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the preparation, storage, and troubleshooting of

Ivacaftor stock solutions to minimize degradation and ensure experimental accuracy.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing Ivacaftor stock solutions?

A1: The recommended solvent for preparing Ivacaftor stock solutions is high-purity, anhydrous

dimethyl sulfoxide (DMSO). Ivacaftor is highly soluble in DMSO, allowing for the preparation of

concentrated stock solutions. It has very low aqueous solubility.

Q2: What are the optimal storage conditions for Ivacaftor stock solutions?

A2: To ensure stability, Ivacaftor stock solutions in DMSO should be aliquoted into single-use

volumes and stored in tightly sealed vials. Recommended storage temperatures are -20°C for

up to one month or -80°C for up to six months. Protect the solutions from light and moisture.

Q3: How many times can I freeze-thaw my Ivacaftor stock solution?
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A3: It is strongly recommended to avoid repeated freeze-thaw cycles. Each cycle can introduce

moisture into the DMSO, which is hygroscopic, and may accelerate the degradation of

Ivacaftor. Aliquoting the stock solution into single-use volumes is the best practice to maintain

the integrity of the compound.

Q4: What are the main factors that cause Ivacaftor degradation in stock solutions?

A4: The primary factor leading to Ivacaftor degradation is exposure to alkaline (basic)

conditions. Other contributing factors include prolonged exposure to acidic conditions, light,

and elevated temperatures.

Q5: Is Ivacaftor sensitive to light?

A5: Yes, some studies indicate that Ivacaftor is sensitive to light (photodegradation).

Therefore, it is recommended to store stock solutions in amber vials or vials wrapped in

aluminum foil to protect them from light.

Summary of Ivacaftor Degradation Under Stress
Conditions
The stability of Ivacaftor has been evaluated under various stress conditions as per the

International Council for Harmonisation (ICH) guidelines. The following table summarizes the

percentage of degradation observed in different studies. Note that experimental conditions

such as temperature, duration of exposure, and concentration may vary between studies.

Stress Condition Degradation Percentage Reference(s)

Alkaline Hydrolysis 7.08% - 16.41% [1][2]

Acidic Hydrolysis 4.38% - 9.32% [1][2]

Oxidative (H₂O₂) Stress 5.83% - 6.38% [1]

Thermal Stress 3.97% - 5.69%

Photolytic Stress 1.99% - 5.28%

Ivacaftor has been found to be relatively stable under neutral hydrolytic conditions.
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Experimental Protocol: Preparation of Stable
Ivacaftor Stock Solution (10 mM in DMSO)
This protocol provides a detailed methodology for preparing a stable 10 mM stock solution of

Ivacaftor in DMSO.

Materials:

Ivacaftor powder (high purity)

Anhydrous, high-purity DMSO (≥99.9%)

Sterile, amber or foil-wrapped polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Sterile pipette tips

Procedure:

Pre-dissolution Preparations:

Bring the Ivacaftor powder and anhydrous DMSO to room temperature in a desiccator to

prevent moisture condensation.

Perform all manipulations in a clean and dry environment, such as a chemical fume hood

or a biosafety cabinet, to minimize exposure to moisture and contaminants.

Calculation:

The molecular weight of Ivacaftor is 392.49 g/mol .

To prepare a 10 mM stock solution, calculate the required mass of Ivacaftor. For example,

to prepare 1 mL of a 10 mM solution:
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Mass (g) = 10 mmol/L * 0.001 L * 392.49 g/mol = 0.0039249 g = 3.92 mg

Dissolution:

Accurately weigh the calculated amount of Ivacaftor powder and transfer it to a sterile

vial.

Add the calculated volume of anhydrous DMSO to the vial.

Cap the vial tightly and vortex the solution for 1-2 minutes until the powder is completely

dissolved.

Visually inspect the solution against a light source to ensure there are no visible particles.

If undissolved material persists, sonicate the vial in a water bath at room temperature for

5-10 minutes or gently warm to 37°C.

Aliquoting and Storage:

Once the Ivacaftor is fully dissolved, immediately aliquot the stock solution into smaller,

single-use volumes in sterile, tightly sealed amber or foil-wrapped vials.

Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).

Troubleshooting Guide
This guide addresses common issues encountered during the preparation and use of Ivacaftor
stock solutions.
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Problem Observed:
Inconsistent experimental results or

loss of Ivacaftor activity.

1. Review Storage Conditions

Is the stock solution stored at
-20°C (≤1 month) or -80°C (≤6 months)?

Action: Relocate stock to the
correct temperature. Consider preparing

a fresh stock if stored improperly for
an extended period.

No

Is the stock protected from light
(amber vials/foil-wrapped)?

Yes

Action: Transfer to a light-protected
vial. For future preparations, use

amber vials from the start.

No

2. Assess Handling Procedures

Yes

Has the stock undergone
multiple freeze-thaw cycles?

Action: Prepare a fresh stock solution
and aliquot into single-use volumes
to avoid future freeze-thaw cycles.

Yes

3. Evaluate Solution Integrity

No

Was anhydrous, high-purity
DMSO used for preparation?

Action: Discard the current stock and
prepare a new one using fresh,
anhydrous, high-purity DMSO.

No

Is there any visible precipitate in
the thawed aliquot?

Yes

Action: Warm the solution gently (37°C)
and vortex to redissolve. If precipitation

persists, the solution may be
supersaturated or degraded. Prepare a

fresh stock.

Yes

4. Consider Experimental Conditions

No

Is the final working solution
alkaline (basic)?

Action: Ivacaftor degrades in alkaline
conditions. Prepare fresh working

solutions immediately before use and
minimize exposure time to basic buffers.

Yes

If issues persist after troubleshooting,
consider analytical validation (e.g., HPLC)

to confirm concentration and purity.

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for Ivacaftor degradation issues.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1684365?utm_src=pdf-body-img
https://www.benchchem.com/product/b1684365?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q: My Ivacaftor stock solution has a precipitate after thawing. What should I do?

A: Precipitation can occur if the solution was not fully dissolved initially or if the storage

temperature caused the compound to fall out of solution. Try gently warming the vial to 37°C

and vortexing thoroughly to redissolve the precipitate. If it does not redissolve, the

concentration may be too high, or the compound may have degraded. It is recommended to

prepare a fresh stock solution.

Q: I am observing lower than expected activity of Ivacaftor in my experiments. Could my stock

solution have degraded?

A: Yes, a loss of activity is a key indicator of compound degradation. Follow the troubleshooting

workflow above to investigate potential causes. Key factors to check are the age of the stock

solution, storage conditions (temperature and light exposure), the number of freeze-thaw

cycles, and the pH of your experimental buffer.

Q: Does the quality of DMSO matter?

A: Absolutely. DMSO is highly hygroscopic, meaning it readily absorbs water from the

atmosphere. Water in the DMSO can reduce the solubility of Ivacaftor and potentially lead to

hydrolysis over time. Always use anhydrous, high-purity DMSO (≥99.9%) from a freshly opened

bottle or one that has been properly stored to minimize water absorption.

Q: Can I prepare my working solution in an aqueous buffer and store it?

A: It is not recommended to store Ivacaftor in aqueous buffers for extended periods, especially

if the buffer is neutral to alkaline, due to its low aqueous solubility and susceptibility to

hydrolysis. Working solutions in aqueous media should be prepared fresh from the DMSO

stock solution immediately before each experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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